1,3-Dimethyl-4-(3-pyrrolidinopropionyl)-1,4,9,10-benzodiazepin-10(1H)-one

• CAS RN: 83622-02-0
• Molecular Formula: C20H24N4O2
• Molecular Weight: 352.4 g/mol
• IUPAC Name: 1,3-dimethyl-10-(3-pyrrolidin-1-ylpropanoyl)-5H-pyrrolo[2,3-c][1,5]benzodiazepin-4-one
• InChI: InChI=1S/C20H24N4O2/c1-14-13-22(2)19-18(14)24(17(25)9-12-23-10-5-6-11-23)16-8-4-3-7-15(16)21-20(19)26/h3-4,7-8,13H,5-6,9-12H2,1-2H3,(H,21,26)
• InChI Key: MVNBUDIOJFTNRM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C2=C1N(C3=CC=CC=C3NC2=O)C(=O)CCN4CCCC4)C

Description

1,3-Dimethyl-4-(3-pyrrolidinopropionyl)-1,4,9,10-benzodiazepin-10(1H)-one is a useful research compound. Its molecular formula is C20H24N4O2 and its molecular weight is 352.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

1.9 g of 4-(3-bromopropionyl)-1,3-dimethyl-1,4,9,10-tetrahydropyrrolo[3,2-b][1,5]benzodiazepin-10-one and 0.75 g of pyrrolidine are warmed at 80° C. for 4 hours in 50 ml of dioxane. After the solvent has been stripped off in vacuo, the residue is taken up in a little saturated sodium carbonate solution. The mixture is extracted three times with 30 ml of ethyl acetate each time, the combined extracts are dried over sodium sulfate, and the solvent is stripped off in vacuo. The remaining crystalline residue is recrystallized from a little acetonitrile. Yield: 1.5 g of the title compound of m.p. 185° C.